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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708

An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-methoxyaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-5-methoxyaniline, an important intermediate in the pharmaceutical, agrochemical, and
dye industries.[1] This document outlines its key physical data, details the experimental
methodologies for their determination, and presents logical and experimental workflows
through specialized diagrams.

Core Physical and Chemical Properties

2-Bromo-5-methoxyaniline, with the CAS Number 59557-92-5, is an aromatic amine
distinguished by a bromine atom at the 2-position and a methoxy group at the 5-position of the
aniline ring.[1] This substitution pattern makes it a versatile reagent in organic synthesis.[1]

Data Presentation

The quantitative physical properties of 2-Bromo-5-methoxyaniline are summarized in the
table below for ease of reference and comparison.
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Property Value Source(s)
Molecular Formula C7HsBrNO [21[3114]
Molecular Weight 202.05 g/mol [2][4]

CAS Number 59557-92-5 2]

White to light yellow or brown
Appearance o [3]
solid/liquid mixture

Melting Point 55-56 °C Maksons Fine Chem

N ) 98 - 100 °C at 25 mmHg; ~280 ]
Boiling Point Maksons Fine Chem, Chemsrc
°C at 760 mmHg

Density Approximately 1.5 g/cm3 Chemsrc

Slightly soluble in water;
Solubility Soluble in ethanol, acetone, [3]

and dimethylformamide.

Experimental Protocols

Detailed methodologies for determining the key physical properties of 2-Bromo-5-
methoxyaniline are outlined below. These are standard procedures in organic chemistry for
compound characterization.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a crystalline solid.[5] The capillary method is
a standard and widely accepted technique for its determination.[6][7]

o Sample Preparation: A small amount of the crystalline 2-Bromo-5-methoxyaniline is finely
powdered using a mortar and pestle.[6] This powder is then packed into a thin-walled
capillary tube, sealed at one end, to a height of a few millimeters.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated metal block or an oil bath, and a high-accuracy thermometer or a digital
temperature sensor.[5][6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxyaniline
https://wap.guidechem.com/encyclopedia/2-bromo-5-methoxyaniline-dic228215.html
https://clearsynth.com/product/2-bromo-5-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxyaniline
https://clearsynth.com/product/2-bromo-5-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxyaniline
https://wap.guidechem.com/encyclopedia/2-bromo-5-methoxyaniline-dic228215.html
https://wap.guidechem.com/encyclopedia/2-bromo-5-methoxyaniline-dic228215.html
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Measurement: The sample is heated at a slow, controlled rate, typically around 1-2 °C per
minute, as it approaches the expected melting point.[5]

» Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (the initial melting point) and the temperature at which the entire sample
becomes a clear liquid (the final melting point). This range is reported as the melting point.[5]
A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[5]

Boiling Point Determination (Thiele Tube Method)

For liquid compounds, the boiling point is a key physical constant. A common and efficient
method for determining the boiling point of a small sample is using a Thiele tube.[8]

o Sample Preparation: A small volume (a few milliliters) of liquid 2-Bromo-5-methoxyaniline is
placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside
the test tube with the open end submerged in the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil (like paraffin oil), ensuring the sample is
immersed in the oil.[9]

o Measurement: The side arm of the Thiele tube is gently heated, which allows for uniform
heating of the oil via convection currents.[9] Heating continues until a rapid and continuous
stream of bubbles emerges from the open end of the inverted capillary tube.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool
slowly. The temperature at which the stream of bubbles stops and the liquid just begins to
enter the capillary tube is recorded as the boiling point.[9][10] This is the temperature at
which the vapor pressure of the liquid equals the external atmospheric pressure.[9]

Spectroscopic Analysis

While specific spectral data for 2-Bromo-5-methoxyaniline is not widely available in public
databases, the following standard techniques would be employed for its structural elucidation.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would be
acquired by dissolving the compound in a deuterated solvent (e.g., CDCIs) and placing it in a
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high-field NMR spectrometer. The resulting spectra would provide detailed information about
the chemical environment of the hydrogen and carbon atoms, respectively, confirming the
compound's structure.

« Infrared (IR) Spectroscopy: An IR spectrum would be obtained by placing a small amount of
the sample (as a thin film or in a KBr pellet) in the path of an infrared beam. The absorption
bands would indicate the presence of specific functional groups, such as N-H stretches for
the amine and C-O stretches for the methoxy group.

o Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight and fragmentation pattern of the compound. For 2-Bromo-5-methoxyaniline, the
mass spectrum would show a molecular ion peak corresponding to its molecular weight, and
the characteristic isotopic pattern of bromine would be evident. PubChem indicates that a
GC-MS spectrum is available from John Wiley & Sons, Inc.[2]

Visualizations

The following diagrams, created using the DOT language, illustrate key aspects of 2-Bromo-5-
methoxyaniline's properties and synthesis.
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Caption: Key physical properties of 2-Bromo-5-methoxyaniline.
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Caption: Workflow for determining melting point via the capillary method.
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Synthesis of 2-Bromo-5-methoxyaniline

Fe, NH4Cl
Ethanol/Water

Reduction

(Reflux, 2h) 2-Bromo-5-methoxyaniline

4-Bromo-3-nitroanisole

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-5-methoxyaniline from 4-Bromo-3-nitroanisole.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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